Cas no 72514-90-0 (Specioside)

• Product Name: Specioside
• CAS No: 72514-90-0
• MF: C₂₄H₂₈O₁₂
• MW: 508.471928596497
• CID: 837197
• PubChem ID: 11948661
• Update Time: 2025-04-19

Specioside Chemical and Physical Properties

Names and Identifiers

• Specioside
• -D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)- 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)- 6-[[(2E)-3-(4-hydroxyphenyl)-1- oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]- pyran-2-yl
• -D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)- 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl...
• [(1aS)-1a,1balpha,2,5aalpha,6,6abeta-Hexahydro-1abeta-hydroxymethyl-6alpha-[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]pyran-2alpha-yl]beta-D-glucopyranoside
• 6-O-(p-Coumaroyl)catalpol
• BDBM50429455
• DTXSID801318410
• CS-0016593
• beta-D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-(((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl)oxy)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl
• 72514-90-0
• CHEBI:181647
• (-)-Specioside;6-O-(E)-p-Coumaroylcatalpol
• HY-N1206
• FS-8992
• NCGC00347822-02
• [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• AKOS040762362
• CHEMBL2332355
• NCGC00347822-02_C24H28O12_2-Propenoic acid, 3-(4-hydroxyphenyl)-, (1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6-yl ester, (2E)-
• (-)-Specioside
• GLXC-18461
• [ "" ]

• Inchi： 1S/C24H28O12/c25-9-14-17(29)18(30)19(31)23(33-14)35-22-16-13(7-8-32-22)20(21-24(16,10-26)36-21)34-15(28)6-3-11-1-4-12(27)5-2-11/h1-8,13-14,16-23,25-27,29-31H,9-10H2/b6-3+/t13-,14-,16-,17-,18+,19-,20+,21+,22+,23+,24-/m1/s1
• InChI Key： SKNVKBJSSSJNCI-UIBFFPKISA-N
• SMILES： O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C/C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 508.15800
• Monoisotopic Mass: 508.15807632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 188

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 777.7±60.0 °C at 760 mmHg
• Flash Point: 266.0±26.4 °C
• PSA: 187.90000
• LogP: -1.62040
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Specioside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acid esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether